Cas no 31775-96-9 (6'-Chloro-3'-methyl-2'-nitroacetophenone)

• Product Name: 6'-Chloro-3'-methyl-2'-nitroacetophenone
• CAS No: 31775-96-9
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 3110751
• Update Time: 2026-04-27

6'-Chloro-3'-methyl-2'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-3'-methyl-2'-nitroacetophenone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6'-Chloro-3'-methyl-2'-nitroacetophenone

6'-Chloro-3'-methyl-2'-nitroacetophenone (CAS No. 31775-96-9): A Versatile Chemical Intermediate for Modern Applications

6'-Chloro-3'-methyl-2'-nitroacetophenone (CAS No. 31775-96-9) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This nitro-substituted acetophenone derivative serves as a crucial building block in the synthesis of various biologically active molecules, making it an essential component in modern chemical industries.

The molecular structure of 6'-Chloro-3'-methyl-2'-nitroacetophenone features three distinct functional groups: a chloro substituent at the 6' position, a methyl group at the 3' position, and a nitro group at the 2' position. This unique combination of substituents makes it particularly valuable for multi-step organic synthesis, especially in the development of novel pharmaceutical compounds. Researchers frequently utilize this compound as a precursor in the synthesis of heterocyclic compounds, which are fundamental to many drug development programs.

In recent years, the demand for 6'-Chloro-3'-methyl-2'-nitroacetophenone has increased significantly due to its applications in developing targeted therapies and specialty chemicals. The compound's versatility allows for various chemical transformations, including reduction, substitution, and cyclization reactions. Many research teams are exploring its potential in creating new antimicrobial agents, responding to the global need for novel antibiotics in the face of increasing antimicrobial resistance.

The synthesis of 6'-Chloro-3'-methyl-2'-nitroacetophenone derivatives has become a hot topic in organic chemistry forums and research publications. Scientists are particularly interested in how modifications to its structure can lead to compounds with improved bioavailability and therapeutic efficacy. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates interesting electronic effects that influence the compound's reactivity and potential applications.

From an industrial perspective, 6'-Chloro-3'-methyl-2'-nitroacetophenone production requires specialized knowledge in nitration chemistry and halogenation processes. Manufacturers must maintain strict quality control measures to ensure the compound meets the high purity standards required for pharmaceutical applications. The growing interest in green chemistry has also led to research into more sustainable production methods for this important intermediate.

Analytical characterization of 6'-Chloro-3'-methyl-2'-nitroacetophenone typically involves advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods are essential for verifying the compound's identity and purity, especially when it's used as a starting material for sensitive pharmaceutical syntheses. The compound's distinct spectral signatures make it relatively easy to identify and quantify in complex mixtures.

In the context of current research trends, 6'-Chloro-3'-methyl-2'-nitroacetophenone has shown promise in the development of enzyme inhibitors and receptor modulators. Its molecular framework serves as an excellent scaffold for designing compounds that can interact with specific biological targets. This aligns well with the pharmaceutical industry's focus on precision medicine and targeted drug delivery systems.

The storage and handling of 6'-Chloro-3'-methyl-2'-nitroacetophenone require standard laboratory precautions for nitroaromatic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this material. Researchers should pay particular attention to its stability under various environmental conditions to ensure consistent performance in synthetic applications.

Market analysts predict steady growth in the demand for 6'-Chloro-3'-methyl-2'-nitroacetophenone and related intermediates, driven by expanding pharmaceutical research and development activities worldwide. The compound's unique structural features continue to make it valuable for medicinal chemistry applications, particularly in areas such as central nervous system drugs and anti-inflammatory agents.

Future research directions for 6'-Chloro-3'-methyl-2'-nitroacetophenone may include exploring its potential in material science applications and catalysis. Some studies suggest that derivatives of this compound could serve as ligands in transition metal catalysts or as components in advanced materials with specialized electronic properties. As synthetic methodologies continue to advance, the range of applications for this versatile intermediate is likely to expand further.

For researchers and manufacturers working with 6'-Chloro-3'-methyl-2'-nitroacetophenone, staying informed about the latest synthetic protocols and safety guidelines is essential. Numerous scientific publications and patent applications reference this compound, highlighting its importance in contemporary chemical research. The development of more efficient synthetic routes to this intermediate remains an active area of investigation in organic chemistry laboratories worldwide.